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Compound of Interest

Compound Name:
2,4-Dimethyloxazole-5-

carbaldehyde

Cat. No.: B1278421 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The Van Leusen oxazole synthesis is a powerful and versatile method for the construction of

the oxazole ring system, a privileged scaffold in medicinal chemistry due to its presence in

numerous biologically active compounds.[1][2][3] This reaction allows for the efficient

preparation of 5-substituted oxazoles from aldehydes and tosylmethyl isocyanide (TosMIC)

under basic conditions.[1][4][5] The operational simplicity, use of readily available starting

materials, and broad substrate scope make it a highly valuable tool in drug discovery and

organic synthesis.[6] This document provides detailed application notes, experimental

protocols, and supporting data for the synthesis of 5-substituted oxazoles via the Van Leusen

reaction.

Reaction Principle:

The Van Leusen oxazole synthesis proceeds via a [3+2] cycloaddition reaction between an

aldehyde and TosMIC.[1][4] The key steps of the mechanism are as follows:

Deprotonation of TosMIC: A base removes the acidic proton from the α-carbon of TosMIC,

generating a nucleophilic anion.

Nucleophilic Attack: The TosMIC anion attacks the carbonyl carbon of the aldehyde.
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Cyclization: The resulting intermediate undergoes a 5-endo-dig cyclization to form a 4-tosyl-

4,5-dihydrooxazole (oxazoline) intermediate.

Elimination: Base-promoted elimination of p-toluenesulfinic acid from the oxazoline

intermediate leads to the formation of the aromatic 5-substituted oxazole.[5][7]

Diagram: Reaction Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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